Cas no 56-88-2 (L-Cystathionine)

• Product Name: L-Cystathionine
• CAS No: 56-88-2
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• CID: 367886
• PubChem ID: 24892965
• Update Time: 2025-04-19

L-Cystathionine Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine,S-[(2R)-2-amino-2-carboxyethyl]-
• L-Cystathionine
• (2S)-2-Amino-4-[(2R)-2-amino-3-hydroxy-3-oxopropyl]sulfanylbutanoic acid
• CYSTATHIONINE, L-(RG)
• L-(+)-Cystathionine
• (Quinoxalin-6-yl)methanamine hydrochloride
• (R)-S-(2-Amino-2-carboxyethyl)-L-homocysteine
• 56-88-2
• CHEBI:17482
• DTXSID20971384
• Cystathionine, L- (8CI)
• [R-(R*,S*)]-2-amino-4-[(2-amino-2-carboxyethyl)thio]-Butanoate
• (S)-2-amino-4-((R)-2-amino-2-carboxyethylthio)butanoic acid
• FD1436D6-F116-4693-B9DB-B8A83420BD09
• Q28529685
• C02291
• L-Homocysteine, S-(2-amino-2-carboxyethyl)-, (R)-
• EINECS 200-295-8
• (2S)-2-amino-4-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}butanoic acid
• L-Homocysteine, S-[(2R)-2-amino-2-carboxyethyl]- (9CI)
• Butanoic acid, 2-amino-4-[(2-amino-2-carboxyethyl)thio]-, [R-(R*,S*)]-
• [R-(R*,S*)]-2-amino-4-[(2-amino-2-carboxyethyl)thio]-Butanoic acid
• L-CYSTATHIONINE [MI]
• E79085
• GTPL5173
• CS-W010465
• Cystathionine (6CI,7CI)
• UNII-375YFJ481O
• HY-W009749
• S-[(2R)-2-amino-2-carboxyethyl]-L-Homocysteine
• MFCD00036685
• (2S)-2-amino-4-[(2R)-2-amino-2-carboxyethyl]sulfanylbutanoic acid
• L-Cystathionine, >=98% (TLC)
• Butanoic acid, 2-amino-4-((2-amino-2-carboxyethyl)thio)-, (R-(R*,S*))-
• cystathionine
• L-Cystathionine, technical, >=90.0% (TLC)
• AS-56691
• S-(beta-amino-beta-carboxyethyl)homocysteine
• L-Homocysteine, S-[(2R)-2-amino-2-carboxyethyl]-
• SCHEMBL81862
• 375YFJ481O
• AKOS030240717
• L-Homocysteine, S-((2R)-2-amino-2-carboxyethyl)-
• Cystathionine, L-
• Allocystathionine
• ILRYLPWNYFXEMH-WHFBIAKZSA-N
• DB-008956

• MDL： MFCD00036685
• Inchi： 1S/C7H14N2O4S/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5-/m0/s1
• InChI Key： ILRYLPWNYFXEMH-WHFBIAKZSA-N
• SMILES： S(C[C@@H](C(=O)O)N)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 222.06700
• Monoisotopic Mass: 222.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 127
• XLogP3: -6

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 312 ºC (dec.)
• Boiling Point: 481.0±45.0 °C at 760 mmHg
• Flash Point: 244.7±28.7 °C
• Refractive Index: 1.592
• Solubility: Soluble (642 g/l) (25 º C),
• PSA: 151.94000
• LogP: 0.33410
• Merck: 13,2807
• Specific Rotation: D20 +23.7° (1N HCl)
• Solubility: Not determined
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

L-Cystathionine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-cysteine-S-conjugates